Cas no 144060-84-4 (Febuxostat Isopropyl Isomer Ethyl Ester)

• Product Name: Febuxostat Isopropyl Isomer Ethyl Ester
• CAS No: 144060-84-4
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 2357844
• PubChem ID: 19965075
• Update Time: 2025-05-22

Febuxostat Isopropyl Isomer Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-cyano-4-isopropoxyphenyl)-4-methylthiazole-5-carboxylate
• 144060-84-4
• SCHEMBL8868180
• Febuxostat Isopropyl Isomer Ethyl Ester

• Inchi： 1S/C17H18N2O3S/c1-5-21-17(20)15-11(4)19-16(23-15)12-6-7-14(22-10(2)3)13(8-12)9-18/h6-8,10H,5H2,1-4H3
• InChI Key： FCJQLDKQXVDDTO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)N=C1C1C=CC(=C(C#N)C=1)OC(C)C

Computed Properties

• Exact Mass: 330.10381361Da
• Monoisotopic Mass: 330.10381361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 100Ų

Additional information on Febuxostat Isopropyl Isomer Ethyl Ester

Febuxostat Isopropyl Isomer Ethyl Ester: A Comprehensive Overview

Febuxostat Isopropyl Isomer Ethyl Ester, identified by the CAS number 144060-84-4, is a significant compound in the field of pharmaceutical chemistry. This compound is a derivative of febuxostat, which is widely recognized for its role in managing hyperuricemia and gout. The isopropyl isomer ethyl ester form of febuxostat represents a specific structural modification that enhances its pharmacokinetic properties, making it a promising candidate for therapeutic applications.

The synthesis of Febuxostat Isopropyl Isomer Ethyl Ester involves advanced organic chemistry techniques. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have highlighted the importance of stereochemistry in determining the biological activity of febuxostat derivatives. The isopropyl isomer configuration plays a critical role in ensuring optimal absorption and bioavailability, which are essential for its therapeutic efficacy.

In terms of pharmacology, Febuxostat Isopropyl Isomer Ethyl Ester has shown remarkable potential in preclinical studies. It exhibits potent inhibitory activity against xanthine oxidase, the enzyme responsible for uric acid production. This makes it a valuable tool in the management of hyperuricemia, a condition often associated with gout and other metabolic disorders. Recent research has also explored its safety profile, with findings indicating minimal adverse effects at therapeutic doses.

The application of Febuxostat Isopropyl Isomer Ethyl Ester extends beyond its primary use as an antihyperuricemic agent. Scientists are investigating its potential in treating other conditions linked to elevated uric acid levels, such as cardiovascular diseases and certain types of cancer. These exploratory studies underscore the versatility of this compound and its broader implications in medicinal chemistry.

From an industrial perspective, the production of Febuxostat Isopropyl Isomer Ethyl Ester requires stringent quality control measures to ensure consistency and safety. Pharmaceutical companies are increasingly adopting green chemistry principles to minimize environmental impact during synthesis. This shift towards sustainable practices aligns with global efforts to promote eco-friendly manufacturing processes.

In conclusion, Febuxostat Isopropyl Isomer Ethyl Ester (CAS 144060-84-4) stands as a testament to the continuous innovation in drug development. Its unique chemical structure, coupled with favorable pharmacokinetic properties, positions it as a key player in the treatment of hyperuricemia and related disorders. As research progresses, this compound holds immense promise for advancing medical therapeutics and improving patient outcomes.